Ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate

• IUPAC Name: ethyl 2-[1-(aminomethyl)-3,4-dihydro-2H-naphthalen-1-yl]acetate
• InChI: InChI=1S/C15H21NO2/c1-2-18-14(17)10-15(11-16)9-5-7-12-6-3-4-8-13(12)15/h3-4,6,8H,2,5,7,9-11,16H2,1H3
• InChI Key: IHIOIQWRMBQALD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCCC2=CC=CC=C21)CN
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

This compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. It contains an ethyl group attached to an acetate group, and a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings.

Molecular Structure Analysis

The compound has a naphthalene ring, which is planar and aromatic. The presence of the ester functional group (COO) and the aminomethyl group (NH2CH2-) could influence the compound’s reactivity.

Chemical Reactions Analysis

Esters undergo a variety of reactions including hydrolysis, reduction, and reactions with Grignard reagents. The presence of the aminomethyl group could also allow for reactions typical of amines, such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, esters generally have pleasant odors and are often responsible for the aromas of fruits. The presence of the naphthalene ring could contribute to increased stability and rigidity in the molecule.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if used as a drug, it would depend on the biological target. If used in a chemical reaction, it would depend on the other reactants and conditions.

Safety and Hazards

While specific safety and hazard data for this compound is not available, general safety measures should be taken while handling it, such as avoiding inhalation or contact with skin and eyes, and using it in a well-ventilated area.

Future Directions

The future directions for this compound would depend on its applications. It could potentially be used in the development of new pharmaceuticals, in chemical synthesis, or in materials science.